Cas no 86709-13-9 ((1S,3R,4S,5R)-4-methyl-1-(propan-2-yl)spiro[bicyclo[3.1.0]hexane-3,2'-[1,3]thiazolidine]-4'-carboxylic acid)

• Product Name: (1S,3R,4S,5R)-4-methyl-1-(propan-2-yl)spiro[bicyclo[3.1.0]hexane-3,2'-[1,3]thiazolidine]-4'-carboxylic acid
• CAS No: 86709-13-9
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 1856303
• PubChem ID: 158999
• Update Time: 2025-04-21

(1S,3R,4S,5R)-4-methyl-1-(propan-2-yl)spiro[bicyclo[3.1.0]hexane-3,2'-[1,3]thiazolidine]-4'-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1S,3R,4S,5R)-4-methyl-1-(propan-2-yl)spiro[bicyclo[3.1.0]hexane-3,2'-[1,3]thiazolidine]-4'-carboxylic acid
• (1'S,2R,4'S,5'R)-4'-methyl-1'-propan-2-ylspiro[1,3-thiazolidine-2,3'-bicyclo[3.1.0]hexane]-4-carboxylic acid
• ((+)-Thujane)-3-spiro-2'-thiazolidine-4'-oic acid
• DTXSID901007048
• 4-Methyl-1-(propan-2-yl)spiro[bicyclo[3.1.0]hexane-3,2'-[1,3]thiazolidine]-4'-carboxylic acid
• Spiro(bicyclo(3.1.0)hexane-3,2'-thiazolidine)-4'-carboxylic acid,4-methyl-1-(1-methylethyl)-, (1S-(1alpha,3alpha(S*),4beta,5alpha))-
• 86709-13-9

• Inchi： 1S/C13H21NO2S/c1-7(2)12-4-9(12)8(3)13(6-12)14-10(5-17-13)11(15)16/h7-10,14H,4-6H2,1-3H3,(H,15,16)/t8-,9+,10?,12-,13+/m0/s1
• InChI Key： MAYMZVFWKSAOAE-WMGWSHTNSA-N
• SMILES： S1CC(C(=O)O)N[C@@]21C[C@]1(C(C)C)C[C@@H]1[C@@H]2C

Computed Properties

• Exact Mass: 255.12930009Da
• Monoisotopic Mass: 255.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 74.6Ų